1-Oxa-4-azacyclotridecan-13-one, 5-propyl-

• CAS No.: 147363-85-7
• Molecular Formula: C14H27NO2
• Molecular Weight: 241.37 g/mol
• IUPAC Name: 5-propyl-1-oxa-4-azacyclotridecan-13-one
• InChI: InChI=1S/C14H27NO2/c1-2-8-13-9-6-4-3-5-7-10-14(16)17-12-11-15-13/h13,15H,2-12H2,1H3
• InChI Key: QYUAIHHWMFYMIS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCCCCCCC(=O)OCCN1

Description

1-Oxa-4-azacyclotridecan-13-one, 5-propyl- is a chemical compound with the molecular formula C11H21NO2 . It is a cyclic amide with a 13-membered ring containing one oxygen and one nitrogen atom. The presence of a propyl group at the 5th position of the ring indicates the specific substitution pattern of the compound .

Preparation Methods

The synthesis of 1-Oxa-4-azacyclotridecan-13-one, 5-propyl- involves several steps. One common method is the alkylation of piperidin-4-one hydrochloride hydrate with 4-tert-butylbenzyl bromide to obtain the starting material . This is followed by a Prins reaction with but-3-en-1-ol in methanesulfonic acid to afford the desired product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

1-Oxa-4-azacyclotridecan-13-one, 5-propyl- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Oxa-4-azacyclotridecan-13-one, 5-propyl- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Oxa-4-azacyclotridecan-13-one, 5-propyl- involves its interaction with specific molecular targets and pathways. The compound can bind to certain proteins or enzymes, altering their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-Oxa-4-azacyclotridecan-13-one, 5-propyl- can be compared with other similar compounds, such as:

1-Oxa-9-azaspiro[5.5]undecane: This compound has a similar spirocyclic structure but differs in the ring size and substitution pattern.

1-Oxa-6-azacyclopentadecan-15-one: This compound has a larger ring size and different functional groups. The uniqueness of 1-Oxa-4-azacyclotridecan-13-one, 5-propyl- lies in its specific ring structure and substitution pattern, which confer distinct chemical and biological properties.